Cas no 1261609-16-8 (3'-Bromo-2-chloro-2'-iodopropiophenone)

• Product Name: 3'-Bromo-2-chloro-2'-iodopropiophenone
• CAS No: 1261609-16-8
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4965648
• Update Time: 2025-05-24

3'-Bromo-2-chloro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2-chloro-2'-iodopropiophenone

• Inchi： 1S/C9H7BrClIO/c1-5(11)9(13)6-3-2-4-7(10)8(6)12/h2-5H,1H3
• InChI Key： ZVVPKVWDHVSIAQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C(C)Cl)=O)Br

Computed Properties

• Exact Mass: 371.84135 g/mol
• Monoisotopic Mass: 371.84135 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 373.41

Additional information on 3'-Bromo-2-chloro-2'-iodopropiophenone

Comprehensive Overview of 3'-Bromo-2-chloro-2'-iodopropiophenone (CAS No. 1261609-16-8)

3'-Bromo-2-chloro-2'-iodopropiophenone (CAS No. 1261609-16-8) is a halogenated aromatic ketone with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its versatility in cross-coupling reactions and medicinal chemistry. Researchers and industry professionals frequently search for its synthetic pathways, physical properties, and potential applications, making it a topic of interest in modern chemical studies.

The compound's name, 3'-Bromo-2-chloro-2'-iodopropiophenone, reflects its precise substitution pattern: a bromine atom at the 3' position, a chlorine at the 2 position, and an iodine at the 2' position of the propiophenone backbone. This arrangement contributes to its reactivity, particularly in palladium-catalyzed reactions and nucleophilic substitutions. With the growing demand for halogenated building blocks in drug discovery, this compound has become a valuable intermediate for constructing complex molecules.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 3'-Bromo-2-chloro-2'-iodopropiophenone. Researchers are exploring catalyst-free methods and microwave-assisted reactions to reduce energy consumption and waste. These advancements align with global efforts to minimize the environmental impact of chemical manufacturing while maintaining high yields and purity.

In analytical chemistry, 3'-Bromo-2-chloro-2'-iodopropiophenone is often studied using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its distinct spectral signatures facilitate identification and quality control, which are critical for ensuring reproducibility in research. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and benchmark studies.

The pharmaceutical industry has shown particular interest in this compound due to its potential role in kinase inhibitor development and anticancer agent design. Its halogen-rich structure allows for precise modifications, enabling researchers to fine-tune biological activity. As the search for targeted therapies intensifies, 3'-Bromo-2-chloro-2'-iodopropiophenone continues to be a focal point in structure-activity relationship (SAR) studies.

From a commercial perspective, the demand for high-purity halogenated ketones like 3'-Bromo-2-chloro-2'-iodopropiophenone is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers emphasize batch-to-batch consistency and regulatory compliance to meet the stringent requirements of academic and industrial clients. This compound's scalability and cost-effectiveness further enhance its market appeal.

In summary, 3'-Bromo-2-chloro-2'-iodopropiophenone (CAS No. 1261609-16-8) represents a critical tool in modern chemistry, bridging the gap between fundamental research and applied science. Its multifaceted applications, coupled with ongoing innovations in synthesis and analysis, ensure its relevance in addressing contemporary challenges in drug development and material science.